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Compound of Interest

Compound Name: 5-Ethyl-2-methylpyridine

Cat. No.: B142974 Get Quote

Technical Guide to the Physical Properties of 5-
Ethyl-2-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 5-Ethyl-2-
methylpyridine, specifically its boiling point and density. The information is presented for easy

reference and includes generalized experimental protocols for the determination of these

properties.

Core Physical Properties
5-Ethyl-2-methylpyridine, an organic compound with the formula (C₂H₅)(CH₃)C₅H₃N, is a

colorless to light yellow liquid.[1] It is a significant intermediate in the synthesis of various

compounds, most notably nicotinic acid (Vitamin B3).[2][3] Accurate knowledge of its physical

properties is crucial for its handling, purification, and application in research and industrial

settings.

Data Presentation
The following table summarizes the key physical properties of 5-Ethyl-2-methylpyridine based

on compiled data.
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Physical Property Value Conditions

Boiling Point 178 °C At 760 mmHg

172.00 to 175.00 °C At 760.00 mm Hg

Density 0.9208 g/cm³ At 25 °C

0.919 g/mL At 25 °C

0.91700 to 0.92300 g/mL At 25.00 °C

Experimental Protocols
While specific experimental data for the determination of 5-Ethyl-2-methylpyridine's boiling

point and density are often cited from established literature, this section outlines the general

methodologies employed for such measurements for organic liquids.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of an organic liquid

is through distillation.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,

a condenser, a receiving flask, and a thermometer. The thermometer bulb should be

positioned just below the side arm of the distilling flask to accurately measure the

temperature of the vapor that is in equilibrium with the boiling liquid.

Sample Preparation: The distilling flask is charged with the liquid sample (5-Ethyl-2-
methylpyridine) and a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and then passes into the condenser.

Data Collection: The temperature is recorded when the vapor temperature stabilizes while

the liquid is distilling at a steady rate. This stable temperature is the boiling point of the liquid.
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The atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, this is commonly measured

using a pycnometer or by accurately measuring the mass of a known volume.

Methodology: Using a Graduated Cylinder and Balance

Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately

measured using an electronic balance.

Volume Measurement: A specific volume of the liquid (5-Ethyl-2-methylpyridine) is carefully

added to the graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Container and Liquid: The combined mass of the graduated cylinder and the liquid is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

graduated cylinder from the combined mass. The density is then calculated by dividing the

mass of the liquid by its volume. For higher accuracy, this procedure should be repeated

multiple times, and the average density calculated.

Logical Relationship: Synthesis of Nicotinic Acid
5-Ethyl-2-methylpyridine is a crucial precursor in the industrial synthesis of nicotinic acid

(Vitamin B3). The overall process involves the oxidation of 5-Ethyl-2-methylpyridine. This

chemical transformation is a key pathway in the production of this essential nutrient.
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Caption: Synthesis of Nicotinic Acid from 5-Ethyl-2-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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